Cas no 61757-75-3 (Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 3-(2-cyanoethyl)-)

• Product Name: Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 3-(2-cyanoethyl)-
• CAS No: 61757-75-3
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 467280
• PubChem ID: 21414568
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 3-(2-cyanoethyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 3-(2-cyanoethyl)-
• 2-(2-cyanoethyl)bicyclo[2.2.1]heptane-3,5-dicarbonitrile
• DTXSID20613414
• SCHEMBL11762613
• 3-(2-Cyanoethyl)bicyclo[2.2.1]heptane-2,6-dicarbonitrile
• 61757-75-3

• Inchi： 1S/C12H13N3/c13-3-1-2-10-8-4-9(6-14)11(5-8)12(10)7-15/h8-12H,1-2,4-5H2
• InChI Key： ALZPFJVDNNLBGD-UHFFFAOYSA-N
• SMILES： N#CC1C(CCC#N)C2CC(C#N)C1C2

Computed Properties

• Exact Mass: 199.11109
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.37